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Compound of Interest

Compound Name:
(S)-(Tetrahydrofuran-2-

YL)methanol

Cat. No.: B108370 Get Quote

Essential Safety and Handling Guide for (S)-
(Tetrahydrofuran-2-YL)methanol
This guide provides critical safety, handling, and disposal information for (S)-(Tetrahydrofuran-
2-YL)methanol (CAS No: 97-99-4), a combustible liquid that can cause serious eye irritation

and is suspected of damaging fertility or the unborn child.[1][2] Adherence to these protocols is

imperative for the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
The selection and correct use of appropriate Personal Protective Equipment (PPE) is the

primary defense against exposure. The following table summarizes the necessary PPE for

handling (S)-(Tetrahydrofuran-2-YL)methanol.
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Protection Type Equipment Specification Purpose & Standards

Eye & Face Protection

Tight-sealing safety goggles or

safety glasses with side-

shields. A face shield is

recommended for splash

hazards.

Protects against splashes and

vapors causing serious eye

irritation.[3][4][5] Must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene

rubber).

Prevents skin contact.[6][7]

Gloves should be tested

according to EN 374.[6]

Always consult the

manufacturer's compatibility

chart for specific breakthrough

times and inspect gloves

before use.[6]

Skin & Body Protection

Laboratory coat, chemical-

resistant apron, or coveralls.

Long pants and closed-toe

shoes are mandatory.

Provides maximum skin

coverage to prevent accidental

contact.[4][6]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.

Minimizes inhalation of vapors.

[3][6] If ventilation is

inadequate or exposure limits

are exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter (Type A).[3][4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling (S)-(Tetrahydrofuran-2-YL)methanol.

Experimental Protocol: Safe Handling

Preparation:
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Ensure a chemical fume hood is operational and the work area is free of clutter.[3]

Verify that an emergency eyewash station and safety shower are accessible and

operational.[4][8]

Assemble all necessary equipment and reagents.

Don all required PPE as specified in the table above.

Handling:

Ground and bond containers when transferring material to prevent static discharge.[4]

Dispense the chemical slowly and carefully to avoid splashing or generating mist.[2][3]

Keep containers tightly closed when not in use to prevent vapor release and potential

peroxide formation.[3][4]

Avoid contact with eyes, skin, and clothing.[4] Do not breathe vapors or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4] Smoking is

strictly prohibited in the handling area.[1][7]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

Remove contaminated clothing and wash it before reuse.[4]

Clean the work area, decontaminating surfaces as necessary.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Type First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention from an

ophthalmologist.

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 20 minutes.[1] Seek medical attention if

irritation persists.[1]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

breathing is difficult or stops, provide artificial

respiration or oxygen.[1] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[9] If the person is

conscious, rinse their mouth with water and give

small quantities of water to drink.[1] Never give

anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[3]

Spill

Evacuate personnel to a safe area. Remove all

ignition sources.[2][3] Ventilate the area.[4]

Absorb the spill with inert material (e.g., sand,

diatomite) and collect it in a suitable, closed

container for disposal.[10]

Disposal Plan
(S)-(Tetrahydrofuran-2-YL)methanol and any contaminated materials must be treated as

hazardous waste.

Protocol: Waste Disposal
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Waste Collection: Collect waste chemical and contaminated materials (e.g., used gloves,

absorbent pads) in a designated, properly labeled, and sealed hazardous waste container.[6]

[10]

Storage: Store the waste container in a cool, dry, well-ventilated area away from heat and

ignition sources.[4][5]

Final Disposal: Dispose of the hazardous waste through an approved and licensed waste

disposal company.[2][6] Do not pour down the drain or dispose of with regular trash.[5]

PPE Selection Workflow
The following diagram outlines the logical process for selecting and using the correct PPE

when working with (S)-(Tetrahydrofuran-2-YL)methanol.
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Preparation Phase

PPE Selection

Use & Disposal Phase

Task Assessment:
Review SDS and protocol for handling (S)-(Tetrahydrofuran-2-YL)methanol

Identify Potential Hazards:
- Chemical Splash
- Vapor Inhalation

- Skin Contact

Eye/Face Protection:
Select tight-sealing goggles.

Add face shield for splash risk.

Hand Protection:
Choose chemical-resistant gloves

(e.g., Nitrile). Check breakthrough time.

Body Protection:
Don lab coat, long pants,

and closed-toe shoes.

Respiratory Protection:
Work in a fume hood.

Pre-Use Inspection:
Check all PPE for damage

(e.g., glove punctures).

Proper Donning
of all selected PPE

Execute Handling Protocol

Proper Doffing & Disposal:
Remove PPE carefully.

Dispose of contaminated items
as hazardous waste.

Click to download full resolution via product page
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Caption: Workflow for selecting and using appropriate PPE for (S)-(Tetrahydrofuran-2-
YL)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

